Cas no 90649-72-2 (1H-Inden-4-ol,5-chloro-2,3-dihydro-)

• Product Name: 1H-Inden-4-ol,5-chloro-2,3-dihydro-
• CAS No: 90649-72-2
• MF: C₉H₉ClO
• MW: 168.620161771774
• CID: 798572
• PubChem ID: 15390710
• Update Time: 2025-04-19

1H-Inden-4-ol,5-chloro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-4-ol,5-chloro-2,3-dihydro-
• 5-chloro-2,3-dihydro-1H-inden-4-ol
• 90649-72-2
• 5-Chloro-indan-4-ol
• SCHEMBL834706
• DZIXCCOAPHFUNJ-UHFFFAOYSA-N

• Inchi： 1S/C9H9ClO/c10-8-5-4-6-2-1-3-7(6)9(8)11/h4-5,11H,1-3H2
• InChI Key： DZIXCCOAPHFUNJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1O)CCC2

Computed Properties

• Exact Mass: 168.0341926g/mol
• Monoisotopic Mass: 168.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 72
• Rotatable Bond Count: 11
• Complexity: 1880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų